- Convenient synthesis of aminopyridinecarboxylic acids, Heterocycles, 2011, 83(10), 2343-2352
Cas no 91702-88-4 (5-(methylamino)pyridine-3-carboxylic acid)
91702-88-4 structure
Product Name:5-(methylamino)pyridine-3-carboxylic acid
CAS No:91702-88-4
MF:C7H8N2O2
MW:152.150621414185
MDL:MFCD04971939
CID:800034
PubChem ID:2050103
Update Time:2024-10-26
5-(methylamino)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Methylamino)nicotinic acid
- 3-Pyridinecarboxylicacid, 5-(methylamino)-
- 5-(methylamino)pyridine-3-carboxylic acid
- 3-Pyridinecarboxylic acid, 5-(methylamino)-
- 5-methylamino-nicotinic acid
- 5-(Methylamino)nicotinicAcid
- MLS000685973
- XZSWHQCDTYJZJA-UHFFFAOYSA-N
- HMS1655N15
- 6280AJ
- BDBM50121999
- TRA0015400
- SY003374
- SMR000324846
- AB1001595
- 5-(Methylamino)-3-pyridinecarboxylic acid (ACI)
- EN300-237791
- CHEMBL1588120
- 91702-88-4
- Z1198165175
- AS-31551
- AKOS005206731
- MFCD04971939
- F1926-0020
- DB-012798
- 3-Pyridinecarboxylicacid,5-(methylamino)-(9CI)
- DTXSID80365987
- SB52595
- SCHEMBL185398
-
- MDL： MFCD04971939
- Inchi： 1S/C7H8N2O2/c1-8-6-2-5(7(10)11)3-9-4-6/h2-4,8H,1H3,(H,10,11)
- InChI Key： XZSWHQCDTYJZJA-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(NC)C=NC=1)O
Computed Properties
- Exact Mass: 152.05900
- Monoisotopic Mass: 152.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.2
- XLogP3: 0.4
Experimental Properties
- Flash Point: 182.4℃
- PSA: 62.22000
- LogP: 0.89450
5-(methylamino)pyridine-3-carboxylic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(methylamino)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM177592-5g |
5-(Methylamino)nicotinic acid |
91702-88-4 | 97% | 5g |
$400 | 2021-08-05 | |
| TRC | M328488-25mg |
5-(Methylamino)nicotinic acid |
91702-88-4 | 25mg |
$64.00 | 2023-05-17 | ||
| TRC | M328488-50mg |
5-(Methylamino)nicotinic acid |
91702-88-4 | 50mg |
$69.00 | 2023-05-17 | ||
| TRC | M328488-100mg |
5-(Methylamino)nicotinic acid |
91702-88-4 | 100mg |
$92.00 | 2023-05-17 | ||
| TRC | M328488-250mg |
5-(Methylamino)nicotinic acid |
91702-88-4 | 250mg |
$161.00 | 2023-05-17 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY003374-0.25g |
5-(Methylamino)nicotinic Acid |
91702-88-4 | >97% | 0.25g |
¥850.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY003374-1g |
5-(Methylamino)nicotinic Acid |
91702-88-4 | >97% | 1g |
¥1419.35 | 2025-04-11 | |
| Apollo Scientific | OR951641-250mg |
5-(Methylamino)nicotinic acid |
91702-88-4 | 95% | 250mg |
£157.00 | 2025-02-21 | |
| Apollo Scientific | OR951641-1g |
5-(Methylamino)nicotinic acid |
91702-88-4 | 95% | 1g |
£316.00 | 2025-02-21 | |
| Matrix Scientific | 136262-1g |
5-(Methylamino)nicotinic acid, 95%+ |
91702-88-4 | 95% | 1g |
$524.00 | 2023-09-09 |
5-(methylamino)pyridine-3-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium hydroxide, monohydrate Solvents: Methanol , Water ; 17 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 15 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 15 min, rt
Reference
Production Method 2
Reaction Conditions
Reference
- Aminopyridinecarboxylic acid derivatives and their use, European Patent Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: (SP-4-2)-[1,1′-[1,1′-Binaphthalene]-2,2′-diylbis[1,1-diphenylphosphine-κP]]dichl… Solvents: Methanol ; 23 h, 0.4 MPa, 100 °C
2.1 Reagents: Lithium hydroxide, monohydrate Solvents: Methanol , Water ; 17 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; 15 min, rt
2.1 Reagents: Lithium hydroxide, monohydrate Solvents: Methanol , Water ; 17 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; 15 min, rt
Reference
- Convenient synthesis of aminopyridinecarboxylic acids, Heterocycles, 2011, 83(10), 2343-2352
Production Method 4
Reaction Conditions
1.1 Solvents: Water ; 46 h, 190 °C
2.1 Reagents: Triethylamine Catalysts: (SP-4-2)-[1,1′-[1,1′-Binaphthalene]-2,2′-diylbis[1,1-diphenylphosphine-κP]]dichl… Solvents: Methanol ; 23 h, 0.4 MPa, 100 °C
3.1 Reagents: Lithium hydroxide, monohydrate Solvents: Methanol , Water ; 17 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; 15 min, rt
2.1 Reagents: Triethylamine Catalysts: (SP-4-2)-[1,1′-[1,1′-Binaphthalene]-2,2′-diylbis[1,1-diphenylphosphine-κP]]dichl… Solvents: Methanol ; 23 h, 0.4 MPa, 100 °C
3.1 Reagents: Lithium hydroxide, monohydrate Solvents: Methanol , Water ; 17 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; 15 min, rt
Reference
- Convenient synthesis of aminopyridinecarboxylic acids, Heterocycles, 2011, 83(10), 2343-2352
5-(methylamino)pyridine-3-carboxylic acid Raw materials
5-(methylamino)pyridine-3-carboxylic acid Preparation Products
5-(methylamino)pyridine-3-carboxylic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
91702-88-4 (5-(methylamino)pyridine-3-carboxylic acid) Related Products
- 24242-19-1(5-aminopyridine-3-carboxylic acid)
- 29898-23-5(Methyl 5-(dimethylamino)nicotinate)
- 754993-52-7(3-Pyridinecarboxylic acid, compd. with4-methyl-N-(4-methylphenyl)benzenamine (1:1))
- 500865-56-5(5-(2-Methoxyethylamino)pyridine-3-carboxylic acid)
- 82817-65-0(5-Acetamidonicotinic acid)
- 106339-53-1(3-Pyridinecarboxylicacid, 5-(butylamino)-)
- 610278-89-2(3-Pyridinecarboxylic acid, 5-(diethylamino)-)
- 754993-56-1(3-Pyridinecarboxylic acid, compd. with 4-(dimethylamino)benzaldehyde(1:1))
- 30766-20-2(5-(dimethylamino)pyridine-3-carboxylic acid)
- 450368-31-7(5-(4-Methylpiperazin-1-yl)nicotinic acid)
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